Cas no 82437-70-5 (3-Thiophenamine,4-(4-methoxyphenyl)-)

• Product name: 3-Thiophenamine,4-(4-methoxyphenyl)-
• CAS No: 82437-70-5
• MF: C₁₁H₁₁NOS
• MW: 205.27614
• CID: 731127
• PubChem ID: 342311

3-Thiophenamine,4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine,4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)thiophen-3-amine
• NSC-378680
• SMR001875282
• DTXSID20321603
• MLS003171382
• 82437-70-5
• NSC378680

• Inchi： InChI=1S/C11H11NOS/c1-13-9-4-2-8(3-5-9)10-6-14-7-11(10)12/h2-7H,12H2,1H3
• InChI Key： OWGOFYKRCVPDTR-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CSC=C2N

Computed Properties

• Exact Mass: 205.056
• Monoisotopic Mass: 205.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 345°C at 760 mmHg
• Flash Point: 162.4°C
• Refractive Index: 1.623